4-Amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-amino-N-[2-(diethylamino)ethyl]-2-(2-fluoroethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C12H22FN5O/c1-3-17(4-2)8-6-15-12(19)11-10(14)9-16-18(11)7-5-13/h9H,3-8,14H2,1-2H3,(H,15,19)
• InChI Key: BYGXRMVBHJRHQX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=C(C=NN1CCF)N
• Molecular Formula: C12H22FN5O
• Molecular Weight: 271.33 g/mol

Description

The compound 4-amino-N-[2-(diethylamino)ethyl]benzamide, also known as procainamide, forms a complex with tetraphenylborate. This complex is synthesized by reacting sodium tetraphenyl borate with 4-amino-N-[2-(diethylamino)ethyl]benzamide, chloride salt, and procainamide in deionized water at room temperature.

Synthesis Analysis

The synthesis of this compound involves an ion-associate reaction, a type of green chemistry, at room temperature. The reaction between sodium tetraphenyl borate and 4-amino-N-[2-(diethylamino)ethyl]benzamide hydrochloride (procainamide hydrochloride) in deionized water at room temperature resulted in the formation of the title compound in 85% yield.

Molecular Structure Analysis

The solid complex was characterized by several physicochemical methods including infrared spectra, NMR, elemental analysis, and mass spectrometry. These methods indicated the formation of an ion-associate or ion-pair complex.

Chemical Reactions Analysis

The formation of the ion-associate complex between bio-active molecules and/or organic molecules is crucial to understanding the relationships between bioactive molecules and receptor interactions.

Physical And Chemical Properties Analysis

The ground state electronic characteristics of the complex configurations were computed using the density functional theory (DFT) approach, using B3LYP level 6-311 G (d,p) basis sets.